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Compound of Interest

Compound Name: 1-Tridecyne

Cat. No.: B1583326

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safety protocols and
handling precautions for 1-Tridecyne. As a terminal alkyne, 1-Tridecyne is a valuable building
block in organic synthesis, including the preparation of complex molecules like unsaturated
fatty acids and sphinganines.[1][2] Its utility in advanced research necessitates a thorough
understanding of its physicochemical properties and associated hazards to ensure the safety of
laboratory personnel and the integrity of experimental work. This guide is structured to provide
not just procedural steps, but the scientific rationale behind them, empowering professionals to
work with this compound confidently and safely.

Section 1: Chemical Identification and
Physicochemical Properties

A foundational understanding of a chemical's properties is paramount to predicting its behavior
and implementing appropriate safety measures. 1-Tridecyne is a long-chain terminal alkyne
with the molecular formula Ci13H24.[3][4] It is a colorless liquid under standard conditions and is
immiscible with water.[1][5][6] Its key quantitative data are summarized below.
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Property Value Source(s)
CAS Number 26186-02-7 [4][7][8]
Molecular Formula Ci3H2a [3][4]
Molecular Weight ~180.33 g/mol [31[71[8]
Physical State Liquid [519]
Appearance Colorless [5][9][10]
Flash Point 79°C/174.2 °F [519]
Boiling Point ~232.8 °C at 101.325 kPa 9]
Solubility Insoluble in water [1][11]
Density Less dense than water [10][11]

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-Tridecyne is classified as a hazardous substance. The primary concerns are its
flammability and the severe risk of aspiration if ingested.[8][12][13]

Hazard Class Pictogram Signal Word Hazard Statement

o ) H226: Flammable
Flammable Liquids GHSO02 (Flame) Warning o
liquid and vapor.[6][8]

H304: May be fatal if
o GHSO08 (Health
Aspiration Hazard Danger swallowed and enters

Hazard) )
airways.[12][13]

Expert Analysis of Hazards:

o Flammability: With a flash point of 79°C, 1-Tridecyne is classified as a combustible liquid.[5]
[9] This means it requires a relatively high ambient temperature or a moderate heat source
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for ignition to occur.[12] However, its vapors are heavier than air and can travel along
surfaces to a distant ignition source, leading to a flashback.[12][13] Therefore, all work must
be conducted away from open flames, sparks, and hot surfaces.[5][13]

o Aspiration Toxicity: The H304 classification is critical. Due to its low viscosity, if 1-Tridecyne
is swallowed and then vomited, it can be aspirated (breathed into) the lungs, causing severe
chemical pneumonitis, pulmonary failure, and potentially death.[12][13] This is why inducing
vomiting after ingestion is strictly contraindicated.[5][12][13]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is crucial, combining engineering controls with
appropriate PPE. The primary routes of exposure are inhalation, skin/eye contact, and
ingestion.

Engineering Controls:

o Ventilation: All handling of 1-Tridecyne should occur in a well-ventilated area.[14][15] Use of
a chemical fume hood is the standard best practice to keep airborne concentrations low and
protect from inhalation of vapors or mists.[14]

o Safety Stations: An eyewash facility and a safety shower must be readily accessible in the
immediate work area.[14]

Personal Protective Equipment (PPE) Protocol: The following PPE is mandatory when handling
1-Tridecyne. This protocol is designed as a self-validating system; a breach in any one
component compromises the entire safety barrier.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[5][16][17] This protects against
accidental splashes which may cause irritation.[11][14]

o Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[18]
Gloves must be inspected for tears or holes before each use.[13][19] Use proper glove
removal technique to avoid skin contact with the outer surface of the glove.[13]
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» Body Protection: A flame-resistant laboratory coat must be worn and kept fastened.[18] This
should be worn over long-sleeved clothing and long pants to prevent skin contact.[5]

o Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a
fume hood), respiratory protection is not typically required.[5] However, if ventilation is
inadequate or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[16][17]

Preparation Phase Donning PPE

Assess Task & Hazards }—V

Don Lab Coat
(Fasten Completely)

Don Nitrile Gloves
(Inspect for Integrity)

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Eye Protection
(Safety Goggles)

> Proceed with
Chemical Handling

Click to download full resolution via product page
Caption: Standard workflow for donning PPE before handling 1-Tridecyne.
Section 4: Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is essential to prevent accidents.
Handling Protocol:

o Preparation: Before starting, ensure all necessary PPE is donned correctly and engineering
controls are functional. Remove all potential ignition sources from the work area.[5]

» Dispensing: When transferring or dispensing the liquid, use grounding straps for metal
containers to prevent the buildup of static electricity, which could serve as an ignition source.
[51[12]

o Operation: Avoid breathing vapors or mists.[5] Prevent all contact with eyes, skin, and
clothing.[14]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[5] Decontaminate all equipment and the work area.
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Storage Requirements:

Conditions: Store in a cool, dry, and well-ventilated place.[5][13] The storage area should be
secured and accessible only to authorized personnel.[12]

Containers: Keep containers tightly closed when not in use to prevent the escape of vapors.
[51[14]

Incompatibilities: Store away from strong oxidizing agents, as they can react vigorously.[1][5]
[16] Keep containers separate from heat, sparks, and open flames.[5][13]

Section 5: Emergency Response Protocols

In the event of an emergency, a swift and correct response is critical to mitigating harm.
First Aid Measures:

If Inhaled: Immediately move the exposed person to fresh air.[12][13][20] If breathing
becomes difficult or stops, provide artificial respiration and seek immediate medical attention.
[20]

In Case of Skin Contact: Promptly wash the affected area with plenty of soap and water for
at least 15 minutes while removing all contaminated clothing and shoes.[5][12][21]

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least
15 minutes, occasionally lifting the upper and lower eyelids.[5][14][21] Remove contact
lenses if present and easy to do.[12] Seek immediate medical attention.

If Swallowed:DO NOT INDUCE VOMITING.[5][12][13] This is the most critical instruction due
to the severe aspiration hazard.[12] Immediately call a poison control center or a doctor for
medical advice.[12][13] If the person is conscious, their mouth may be rinsed with water.[5]
[12]

Spill Management Protocol:

o Immediate Action: Evacuate all non-essential personnel from the spill area.
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Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open
flames.[5][22]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[22]

Containment & Cleanup: Wearing full PPE, contain the spill. Use an inert, non-combustible
absorbent material such as sand, silica gel, or a universal binder to soak up the liquid.[5][22]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, labeled, and closed container for chemical waste disposal.[5][12]

Decontamination: Clean the spill area thoroughly.
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Caption: Decision flowchart for responding to a 1-Tridecyne spill.
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Fire Response:

o Extinguishing Media: Use carbon dioxide (CO3), dry chemical powder, or alcohol-resistant
foam.[5][12]

» Unsuitable Media: Water may be ineffective at extinguishing the fire.[11] However, a water
spray or mist can be used to cool fire-exposed containers to prevent them from rupturing.[5]
[19]

» Firefighter Protection: As in any chemical fire, firefighters must wear full protective gear and
a self-contained breathing apparatus (SCBA).[5][12] Thermal decomposition can produce
irritating vapors and carbon oxides.[5]

Section 6: Disposal Considerations

Chemical waste must be managed to ensure environmental protection and compliance with
regulations.

» Waste Identification: Unused 1-Tridecyne and any materials contaminated with it (e.g.,
absorbent from a spill) are considered hazardous waste.

o Collection: Collect waste in dedicated, properly labeled, and sealed containers.[5] Do not mix
with other waste streams unless directed by your institution's environmental health and
safety (EHS) office.

» Final Disposal: All chemical waste disposal must be handled in accordance with federal,
state, and local regulations. Contact your institution's EHS department to arrange for pickup
and disposal by a licensed waste management contractor.[5][13][22] Do not attempt to
dispose of 1-Tridecyne down the drain or in regular trash.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Tridecyne, 97% | Fisher Scientific [fishersci.ca]

2. 1-Tridecyne, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

3. Substance Registry Services | US EPA [cdxapps.epa.gov]
4. 1-Tridecyne [webbook.nist.gov]

5. fishersci.com [fishersci.com]

6. labsolu.ca [labsolu.ca]

7. 1-Tridecyne (CAS 26186-02-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. 1-Tridecyne | C13H24 | CID 117754 - PubChem [pubchem.ncbi.nlm.nih.gov]
9. cdn.chemservice.com [cdn.chemservice.com]

10. 1-Tridecene | C13H26 | CID 17095 - PubChem [pubchem.ncbi.nim.nih.gov]
11. 1-TRIDECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
12. chemicalbook.com [chemicalbook.com]

13. sigmaaldrich.com [sigmaaldrich.com]

14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

15. chemos.de [chemos.de]

16. fishersci.com [fishersci.com]

17. benchchem.com [benchchem.com]

18. benchchem.com [benchchem.com]

19. fishersci.co.uk [fishersci.co.uk]

20. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

21. en.hesperian.org [en.hesperian.org]

22. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Tridecyne]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583326#safety-and-handling-precautions-for-1-
tridecyne]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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